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Compound Name: Diisobutylaluminum chloride

Cat. No.: B159372 Get Quote

Diisobutylaluminum Chloride: A Technical Guide
for Researchers
An In-depth Examination of the Physical, Chemical, and Reactive Properties of a Versatile

Organoaluminum Reagent

Diisobutylaluminum chloride (DIBAC) is a powerful organoaluminum reagent with significant

applications in organic synthesis. This technical guide provides a comprehensive overview of

its core physical and chemical properties, detailed experimental protocols for its use and safe

handling, and logical diagrams to illustrate key processes. This document is intended for

researchers, scientists, and professionals in drug development and other fields of chemical

synthesis.

Core Properties of Diisobutylaluminum Chloride
Diisobutylaluminum chloride, often abbreviated as DIBAC, is a colorless liquid at room

temperature.[1][2] It is an organoaluminum compound widely utilized as a co-catalyst in

polymerization reactions and as a stereoselective reducing agent in the synthesis of complex

organic molecules.[3][4]

Physical Properties
The physical characteristics of DIBAC are summarized in the table below. These properties are

essential for its proper handling, storage, and use in experimental setups.
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Property Value Reference(s)

Molecular Formula C₈H₁₈AlCl

Molecular Weight 176.66 g/mol

Appearance Colorless liquid [2]

Melting Point -40 °C [5]

Boiling Point 152 °C at 10 mmHg [5]

Density 0.905 g/mL at 25 °C [5]

Refractive Index n20/D 1.4506 [5]

Flash Point -18 °C [5]

Solubility

Soluble in aromatic, saturated

aliphatic, and cycloaliphatic

hydrocarbons.

[5]

Chemical and Reactive Properties
DIBAC's utility in organic synthesis stems from its distinct chemical reactivity. It is a potent

Lewis acid and a source of hydride, although it is generally less reactive than

diisobutylaluminum hydride (DIBAL-H). A summary of its key chemical and reactive properties

is provided below.
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Property Description Reference(s)

Pyrophoricity

Catches fire spontaneously if

exposed to air. This

necessitates handling under

an inert atmosphere.

[3]

Reactivity with Water

Reacts violently with water and

other protic solvents. This

reaction is highly exothermic

and releases flammable

gases.

[5]

Air and Moisture Sensitivity

Highly sensitive to both air and

moisture, requiring storage

and handling under an inert

gas such as argon or nitrogen.

[5]

Primary Use

Primarily used as a

transmetalating reagent and as

a co-catalyst component in

Ziegler-Natta type catalyst

systems for olefin

polymerization.

[4]

Reducing Agent

While less common than

DIBAL-H for reductions, it can

act as a reducing agent. Its

reactivity can be modulated by

temperature and stoichiometry.

[3]

Thermal Decomposition

When heated to

decomposition, it emits toxic

fumes of hydrogen chloride.

[4]

Experimental Protocols
Detailed and reliable experimental protocols are critical for the safe and effective use of DIBAC.

Due to the hazardous nature of this reagent, strict adherence to these procedures is
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paramount.

Synthesis of Diisobutylaluminum Chloride
A common method for the synthesis of Diisobutylaluminum chloride involves the reaction of

triisobutylaluminum with aluminum chloride.[6] While detailed, publicly available, and citable

experimental protocols for this specific synthesis are not readily found in the searched

literature, the general transformation is well-established. The reaction involves the redistribution

of ligands between the two aluminum centers. It is crucial that this reaction be carried out under

anhydrous and inert conditions by trained personnel.

Reduction of an Ester to an Aldehyde: A General
Protocol
One of the key applications of related organoaluminum reagents is the partial reduction of

esters to aldehydes. While DIBAL-H is more commonly used for this transformation, DIBAC

can also be employed. The following is a general protocol adapted from procedures for similar

organoaluminum reductions.

Materials:

Ester substrate

Anhydrous non-protic solvent (e.g., toluene, dichloromethane)

Diisobutylaluminum chloride (as a solution in a hydrocarbon solvent)

Methanol (for quenching)

Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) or dilute HCl

Anhydrous magnesium sulfate or sodium sulfate

Inert gas supply (argon or nitrogen)

Standard glassware for anhydrous reactions (flame-dried)

Procedure:
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Under an inert atmosphere, dissolve the ester (1.0 equivalent) in the chosen anhydrous

solvent in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a dropping funnel.

Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

Slowly add the Diisobutylaluminum chloride solution (1.0-1.2 equivalents) dropwise to the

stirred solution of the ester via the dropping funnel. It is critical to maintain the internal

temperature below -75 °C during the addition.

Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the progress of the reaction by a

suitable analytical technique, such as Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction at -78 °C by the slow, dropwise addition

of methanol to consume any excess DIBAC.

Allow the reaction mixture to warm to room temperature.

For the work-up, add a saturated aqueous solution of Rochelle's salt and stir vigorously until

two clear layers are observed. Alternatively, a dilute solution of HCl can be added cautiously.

Separate the organic layer. Extract the aqueous layer two to three times with an organic

solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the solution and concentrate it under reduced pressure.

Purify the crude aldehyde by column chromatography, distillation, or recrystallization as

appropriate.

Safe Handling and Quenching of Diisobutylaluminum
Chloride
The pyrophoric and water-reactive nature of DIBAC necessitates stringent safety precautions.
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Personal Protective Equipment (PPE):

Flame-resistant lab coat

Chemical splash goggles and a face shield

Chemical-resistant gloves (e.g., nitrile or neoprene)

Engineering Controls:

All manipulations must be performed in a certified chemical fume hood.

An inert atmosphere (argon or nitrogen) is required for all transfers and reactions.

Use spark-proof tools.

Quenching Protocol for Excess Reagent:

Conduct the quenching procedure under an inert atmosphere in a fume hood.

Cool the vessel containing the DIBAC solution in an appropriate cooling bath (e.g., ice/water

or dry ice/acetone).

Slowly and dropwise, add a less reactive alcohol, such as isopropanol, to the DIBAC solution

with vigorous stirring.

Once the initial vigorous reaction has subsided, slowly add methanol.

Finally, after the reaction with methanol is complete, cautiously add water dropwise to

quench any remaining reactive species.

Neutralize the resulting solution and dispose of it as hazardous waste according to

institutional guidelines.

Visualizations
The following diagrams, generated using Graphviz, illustrate key logical and experimental

workflows related to Diisobutylaluminum chloride.
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Properties of Diisobutylaluminum Chloride

Physical Properties Chemical Properties & Reactivity

Diisobutylaluminum Chloride
(C₈H₁₈AlCl)

176.66 g/mol Colorless Liquid -40 °C 152 °C @ 10 mmHg 0.905 g/mL @ 25 °C Spontaneously ignites in air Reacts violently with water Acts as a Lewis acid Can act as a reducing agent Used in Ziegler-Natta polymerization
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Safe Handling Workflow for DIBAC

Start

Don Appropriate PPE
(Flame-resistant lab coat, goggles, face shield, gloves)

Work in a Certified
Chemical Fume Hood

Establish and Maintain
Inert Atmosphere (Ar or N₂)

Transfer DIBAC Solution
(Using syringe or cannula)

Perform Reaction

Quench Reaction/Excess Reagent
(Slowly add quenching agent at low temp.)

Aqueous Work-up

Dispose of Hazardous Waste
(Follow institutional guidelines)

End
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Ester Reduction using DIBAC - Experimental Workflow

Start: Ester in
Anhydrous Solvent

Cool to -78 °C
(Dry ice/acetone bath)

Slowly Add DIBAC
(Maintain T < -75 °C)

Stir at -78 °C
(1-3 hours, monitor by TLC)

Quench at -78 °C
(Slow addition of Methanol)

Warm to Room Temperature

Aqueous Work-up
(e.g., Rochelle's Salt)

Extract with
Organic Solvent

Dry and Concentrate
Organic Layers

Purify Aldehyde Product
(Chromatography, etc.)

End: Purified Aldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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